2'-O-galloylhyperin
Overview
Description
2’-O-Galloylhyperin is an active compound isolated from Pyrola incarnate Fisch. It possesses anti-oxidative and anti-inflammatory activities . This compound has been found to have hepatoprotective effects against oxidative stress-induced liver damage .
Molecular Structure Analysis
The molecular formula of 2’-O-galloylhyperin is C28H24O16 . Unfortunately, the specific details about its molecular structure are not available in the retrieved resources.Scientific Research Applications
Antioxidant Activity and Cytoprotection
2’-O-Galloylhyperin: exhibits potent antioxidant properties. Research has shown that it scavenges free radicals and reduces oxidative stress. Specifically:
- In a study involving Pyrola decorata H. Andres, an herb traditionally used in Chinese medicine, 2’-O-Galloylhyperin was one of the phenolic components evaluated for its antioxidant effects . It demonstrated radical-scavenging activity and cytoprotective effects against oxidative stress in bone marrow-derived mesenchymal stem cells (bmMSCs).
Anti-Inflammatory Properties
Recent studies have highlighted the anti-inflammatory activity of 2’-O-Galloylhyperin:
- Both in vitro and in vivo experiments demonstrated that 2’-O-Galloylhyperin inhibits the production of pro-inflammatory molecules such as nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), and interleukin-6 (IL-6) . It achieves this by modulating signaling pathways, including MAPKs and NF-κB.
Natural Food Additive
As a natural phenolic compound, 2’-O-Galloylhyperin could serve as an antioxidant in food products:
Mechanism of Action
Target of Action
2’‘-Galloylhyperin, a major compound of Pyrola incarnata Fisch., is known to target several key proteins and pathways in the body. The primary targets of 2’'-Galloylhyperin include SIRT1/Nrf2 and NF-κB pathways . These targets play crucial roles in the body’s response to inflammation and oxidative stress .
Mode of Action
2’'-Galloylhyperin interacts with its targets in a way that modulates their activity. It has been found to activate the SIRT1/Nrf2 pathway and inhibit the NF-κB pathway . This dual action results in a significant reduction in the production of pro-inflammatory cytokines such as TNF-α and IL-6, and nitric oxide (NO) .
Biochemical Pathways
The activation of the SIRT1/Nrf2 pathway by 2’'-Galloylhyperin leads to the up-regulation of heme oxygenase-1 (HO-1), a key enzyme involved in the body’s response to oxidative stress . On the other hand, the inhibition of the NF-κB pathway results in the suppression of pro-inflammatory responses .
Result of Action
The result of 2’‘-Galloylhyperin’s action is a significant reduction in inflammation and oxidative stress. This is evidenced by decreased production of pro-inflammatory cytokines and increased expression of antioxidant enzymes . In addition, 2’'-Galloylhyperin has been shown to attenuate liver tissue damage and reduce the mortality rate in mice challenged with LPS, a potent inducer of inflammation .
Safety and Hazards
properties
IUPAC Name |
[(2S,3R,4S,5R,6R)-2-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxochromen-3-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl] 3,4,5-trihydroxybenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H24O16/c29-8-18-21(37)23(39)26(43-27(40)10-4-15(34)20(36)16(35)5-10)28(42-18)44-25-22(38)19-14(33)6-11(30)7-17(19)41-24(25)9-1-2-12(31)13(32)3-9/h1-7,18,21,23,26,28-37,39H,8H2/t18-,21+,23+,26-,28+/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PXGWEUQZDRUMRE-UNZYZCBSSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(C(O4)CO)O)O)OC(=O)C5=CC(=C(C(=C5)O)O)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)O[C@H]4[C@@H]([C@H]([C@H]([C@H](O4)CO)O)O)OC(=O)C5=CC(=C(C(=C5)O)O)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H24O16 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50971993 |
Source
|
| Record name | 2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-4-oxo-4H-1-benzopyran-3-yl 2-O-(3,4,5-trihydroxybenzoyl)hexopyranoside | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50971993 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
616.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2'-O-galloylhyperin | |
CAS RN |
53209-27-1, 56552-82-0 |
Source
|
| Record name | 2′′-O-Galloylhyperin | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=53209-27-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2''-Galloylhyperin | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0053209271 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-4-oxo-4H-1-benzopyran-3-yl 2-O-(3,4,5-trihydroxybenzoyl)hexopyranoside | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50971993 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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